Cas no 89521-02-8 (Cycloheptanone, 2-(phenylmethylene)-, (Z)-)
89521-02-8 structure
Product Name:Cycloheptanone, 2-(phenylmethylene)-, (Z)-
CAS No:89521-02-8
MF:C14H16O
MW:200.276244163513
CID:597804
Update Time:2024-01-31
Cycloheptanone, 2-(phenylmethylene)-, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanone, 2-(phenylmethylene)-, (Z)-
- Cycloheptanone, 2-(phenylmethylene)-, (2Z)-
-
- Inchi: 1S/C14H16O/c15-14-10-6-2-5-9-13(14)11-12-7-3-1-4-8-12/h1,3-4,7-8,11H,2,5-6,9-10H2/b13-11-
- InChI Key: BQCRDGOBIZRDJH-QBFSEMIESA-N
- SMILES: C1(=O)CCCCC/C/1=C/C1=CC=CC=C1
Computed Properties
- Exact Mass: 200.12
- Monoisotopic Mass: 200.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
Experimental Properties
- Density: 1.062±0.06 g/cm3(Predicted)
- Boiling Point: 346.1±22.0 °C(Predicted)
Cycloheptanone, 2-(phenylmethylene)-, (Z)- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
89521-02-8 (Cycloheptanone, 2-(phenylmethylene)-, (Z)-) Related Products
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